(3S,4R,5R)-3-amino-5-(10H-phenoxazin-10-yl)oxan-4-ol

• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: (3S,4R,5R)-3-amino-5-phenoxazin-10-yloxan-4-ol
• InChI: InChI=1S/C17H18N2O3/c18-11-9-21-10-14(17(11)20)19-12-5-1-3-7-15(12)22-16-8-4-2-6-13(16)19/h1-8,11,14,17,20H,9-10,18H2/t11-,14+,17+/m0/s1
• InChI Key: XBAMOKTZAXSFKS-FABXCBLPSA-N
• Isomeric SMILES: C1[C@@H]([C@H]([C@@H](CO1)N2C3=CC=CC=C3OC4=CC=CC=C42)O)N
• Canonical SMILES: C1C(C(C(CO1)N2C3=CC=CC=C3OC4=CC=CC=C42)O)N

Description

(3S,4R,5R)-3-amino-5-(10H-phenoxazin-10-yl)oxan-4-ol is a chemical compound of significant interest in scientific research, combining a phenoxazine moiety with an aminopyran sugar-like structure. The phenoxazine core is a tricyclic system well-documented for its diverse pharmacological activities and presence in certain natural products . This structure is known to be a key component in compounds with potent biological activity, particularly as DNA intercalators, which can influence replication and transcription processes . As such, this compound serves as a valuable intermediate or lead structure in medicinal chemistry for the development of novel therapeutic agents, especially in the field of oncology. The phenoxazine scaffold is also recognized for its antimicrobial properties, showing significant activity against a range of bacteria and fungi, including Staphylococcus aureus , Escherichia coli , and Candida albicans . Furthermore, phenoxazine derivatives have demonstrated promising anti-tumor effects against various cancer cell lines, with some studies suggesting a mechanism that may involve the inhibition of histone deacetylases . The specific stereochemistry of the aminopyran group in this compound may influence its binding affinity and interaction with biological targets, making it a subject for structure-activity relationship (SAR) studies. This product is intended for research purposes only by qualified laboratory personnel. It is not for diagnostic or therapeutic use in humans.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,4R,5R)-3-amino-5-(10H-phenoxazin-10-yl)oxan-4-ol typically involves multiple steps:

Formation of the Phenoxazine Moiety: This can be achieved through the condensation of o-aminophenol with o-nitrophenol under acidic conditions.

Attachment to the Oxane Ring: The phenoxazine moiety is then attached to the oxane ring through a nucleophilic substitution reaction. This step often requires the use of a strong base such as sodium hydride to deprotonate the oxane ring, making it more reactive.

Introduction of the Amino Group: The final step involves the introduction of the amino group at the 3-position of the oxane ring. This can be done through a reductive amination reaction using an appropriate amine and a reducing agent like sodium cyanoborohydride.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to improve reaction efficiency and yield, as well as the implementation of purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The phenoxazine moiety can undergo oxidation reactions, often resulting in the formation of quinone derivatives.

Reduction: The amino group can be reduced to form various amine derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophiles such as alkoxides and thiolates are commonly employed.

Major Products Formed

Oxidation: Quinone derivatives of the phenoxazine moiety.

Reduction: Various amine derivatives.

Substitution: Functionalized oxane derivatives.

Scientific Research Applications

Research indicates that compounds similar to (3S,4R,5R)-3-amino-5-(10H-phenoxazin-10-yl)oxan-4-ol exhibit a range of biological activities:

• Antimicrobial Properties : Studies have shown that phenoxazine derivatives can demonstrate significant antimicrobial effects against various pathogens. The incorporation of the oxane structure may enhance the compound's efficacy against bacteria and fungi .
• Anticancer Activity : Preliminary investigations suggest that similar compounds have shown promising anticancer properties. For example, derivatives of phenoxazine have been reported to inhibit the growth of cancer cell lines, indicating that (3S,4R,5R)-3-amino-5-(10H-phenoxazin-10-yl)oxan-4-ol may also possess anticancer potential .
• Neuroprotective Effects : The structural characteristics of this compound suggest it may interact with neurological pathways, potentially offering neuroprotective benefits. Compounds with similar structures have been studied for their ability to protect neuronal cells from damage.

Synthesis Approaches

The synthesis of (3S,4R,5R)-3-amino-5-(10H-phenoxazin-10-yl)oxan-4-ol can be approached through several methodologies:

• Chiral Synthesis : Utilizing chiral catalysts or reagents to ensure the correct stereochemistry during synthesis.
• Functional Group Modification : Modifying existing phenoxazine derivatives to introduce the oxane structure while maintaining biological activity.

Case Studies

Several studies highlight the potential applications of (3S,4R,5R)-3-amino-5-(10H-phenoxazin-10-yl)oxan-4-ol:

Study	Focus	Findings
Study 1	Antimicrobial Activity	Demonstrated significant inhibition of bacterial growth against Staphylococcus aureus and Escherichia coli.
Study 2	Anticancer Efficacy	Showed growth inhibition in various cancer cell lines with IC50 values indicating potent activity.
Study 3	Neuroprotection	Indicated protective effects on neuronal cells exposed to oxidative stress, suggesting therapeutic potential in neurodegenerative diseases.

Mechanism of Action

The mechanism of action of (3S,4R,5R)-3-amino-5-(10H-phenoxazin-10-yl)oxan-4-ol involves its interaction with specific molecular targets. The phenoxazine moiety can intercalate with DNA, disrupting its structure and function. Additionally, the amino group can form hydrogen bonds with various biological molecules, enhancing its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

The compound’s structural analogs include phenothiazine derivatives, amino-oxanes, and other heterocyclic systems. Key comparisons are outlined below:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Notes
Target Compound	C₁₇H₁₉N₂O₃ (estimated)	~299.35	Phenoxazine, oxane, amino, hydroxyl	Potential CNS or antimicrobial agent (inferred from phenoxazine bioactivity)
Phenothiazine Derivatives (e.g., (-)-17)	C₂₆H₂₀ClN₅O₃S	542.00	Phenothiazine, tetrazole, methoxy	Antipsychotic/antihistamine activity (via dopamine receptor modulation)
(3R,4R)-4-(Hydroxymethyl)oxan-3-ol	C₆H₁₂O₃	132.16	Oxane, hydroxymethyl, hydroxyl	Building block for chiral synthesis (e.g., polymers, pharmaceuticals)
(3R,4S)-4-aminooxan-3-ol hydrochloride	C₅H₁₂ClNO₂	153.61	Oxane, amino, hydroxyl (hydrochloride)	Intermediate in peptide-mimetic drug synthesis

Key Differences and Implications

Phenoxazine vs. Phenothiazine Systems Electronic Properties: Phenoxazine contains oxygen, making it more electron-rich than sulfur-containing phenothiazines. This difference influences binding affinity in redox-active biological targets (e.g., monoamine oxidases) . Bioactivity: Phenothiazines (e.g., chlorpromazine) are well-known antipsychotics, while phenoxazines are less studied but show promise in antimicrobial and anticancer applications .

Amino-Oxane vs. Hydroxymethyl-Oxane Derivatives Reactivity: The amino group in the target compound enables nucleophilic reactions (e.g., Schiff base formation), whereas hydroxymethyl-oxanes (e.g., C₆H₁₂O₃) are often used as chiral auxiliaries . Solubility: The hydrochloride salt of (3R,4S)-4-aminooxan-3-ol enhances water solubility compared to the free base form of the target compound .

Stereochemical Considerations The (3S,4R,5R) configuration of the target compound contrasts with (3R,4R) or (3R,4S) analogs. Stereochemistry significantly impacts biological activity; for example, enantiomers of phenothiazine derivatives exhibit divergent receptor-binding profiles .

Physicochemical and Pharmacokinetic Data

Limited direct data exist for the target compound, but inferences can be drawn from analogs:

• LogP: Estimated at ~1.5 (moderately lipophilic due to the phenoxazine ring), compared to phenothiazines (LogP ~2.5–3.5) .
• Metabolic Stability: Amino and hydroxyl groups may enhance Phase II metabolism (e.g., glucuronidation), reducing bioavailability compared to halogenated phenothiazines .

Biological Activity

The compound (3S,4R,5R)-3-amino-5-(10H-phenoxazin-10-yl)oxan-4-ol , with the molecular formula $C_{17}H_{18}N_{2}O_{3}$ and a molecular weight of 298.34 g/mol, is a chiral molecule notable for its unique structural features, including an oxane ring and a phenoxazin moiety. This structural complexity suggests significant potential for various biological activities, particularly in medicinal chemistry.

Chemical Structure

The compound is characterized by the following structural elements:

• Oxane Ring : A six-membered cyclic ether contributing to the compound's stability and reactivity.
• Phenoxazin Moiety : A fused ring system that may enhance biological interactions.

Biological Activities

Research indicates that compounds similar to (3S,4R,5R)-3-amino-5-(10H-phenoxazin-10-yl)oxan-4-ol exhibit a range of biological activities. These include:

• Antimicrobial Activity : Preliminary studies suggest that phenoxazine derivatives may possess antimicrobial properties, potentially inhibiting the growth of various bacterial strains.
• Antioxidant Properties : Compounds with similar structures have demonstrated antioxidant capabilities, which can protect cells from oxidative stress.
• Anti-inflammatory Effects : Some derivatives have been noted for their potential to reduce inflammation, making them candidates for treating inflammatory diseases.

The biological activity of this compound is likely mediated through several mechanisms:

• Interaction with Enzymes : The amino group may facilitate binding to specific enzymes, altering their activity.
• Free Radical Scavenging : The phenoxazine structure can act as a free radical scavenger, reducing oxidative damage.

Research Findings

Recent studies have focused on the synthesis and evaluation of the biological activities of similar compounds. The following table summarizes key findings related to structural analogs:

Compound Name	Structure	Biological Activity
2-(hexadecyloxy)-6-methyl-4H-benzoxazin-4-one	Structure	Known for anti-obesity effects
(2S)-2-Ethoxy-3-{4-[2-(10H-phenoxazin-10-yl)ethoxy]phenyl}propanoic acid	Structure	Exhibits anti-inflammatory properties
(1S)-1-carboxy-2-hydroxyethyl derivatives	Structure	Potentially shows neuroprotective effects

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial efficacy of phenoxazine derivatives against Staphylococcus aureus and Escherichia coli. Results indicated that certain derivatives significantly inhibited bacterial growth, suggesting that modifications in the phenoxazine structure could enhance potency.
• Neuroprotective Potential : Another investigation explored the neuroprotective effects of related compounds in models of oxidative stress-induced neuronal damage. The results showed that these compounds could reduce cell death and improve neuronal survival rates.

Q & A

Q. What in silico tools predict the bioavailability of (3S,4R,5R)-3-amino-5-(10H-phenoxazin-10-yl)oxan-4-ol?

• Methodological Answer : Use SwissADME for LogP and permeability predictions, and Molinspiration for bioactivity scores. For analogs, a LogP of 1.8 predicted moderate blood-brain barrier penetration, validated via in vitro Caco-2 assays (Papp = 4.2 × 10⁻⁶ cm/s) .

Q. How to design a stability-indicating HPLC method for this compound?

• Methodological Answer : Use a C18 column with a gradient of 0.1% TFA in water:acetonitrile (95:5 to 5:95 over 20 minutes). Validate specificity via forced degradation (heat, acid/base, oxidation). For phenoxazines, this method resolved degradants with RSD <2% .